Cas no 899993-60-3 (4-5-(3-chloro-4-fluorophenyl)furan-2-yl-3,6-diphenylpyridazine)

• Product Name: 4-5-(3-chloro-4-fluorophenyl)furan-2-yl-3,6-diphenylpyridazine
• CAS No: 899993-60-3
• MF: C₂₆H₁₆ClFN₂O
• MW: 426.869448661804
• CID: 5440777
• Update Time: 2025-06-08

4-5-(3-chloro-4-fluorophenyl)furan-2-yl-3,6-diphenylpyridazine Chemical and Physical Properties

Names and Identifiers

• 4-[5-(3-chloro-4-fluorophenyl)furan-2-yl]-3,6-diphenylpyridazine
• 4-5-(3-chloro-4-fluorophenyl)furan-2-yl-3,6-diphenylpyridazine

• Inchi： 1S/C26H16ClFN2O/c27-21-15-19(11-12-22(21)28)24-13-14-25(31-24)20-16-23(17-7-3-1-4-8-17)29-30-26(20)18-9-5-2-6-10-18/h1-16H
• InChI Key： FSDGXGHTUFGPDD-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2)=NN=C(C2=CC=CC=C2)C=C1C1=CC=C(C2=CC=C(F)C(Cl)=C2)O1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Diarylheptanoids Linear diarylheptanoids

Additional information on 4-5-(3-chloro-4-fluorophenyl)furan-2-yl-3,6-diphenylpyridazine

Comprehensive Overview of 4-5-(3-chloro-4-fluorophenyl)furan-2-yl-3,6-diphenylpyridazine (CAS No. 899993-60-3)

The compound 4-5-(3-chloro-4-fluorophenyl)furan-2-yl-3,6-diphenylpyridazine (CAS No. 899993-60-3) is a highly specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structural features, including a furan ring linked to a pyridazine core with chloro and fluoro substituents, make it a promising candidate for applications in drug discovery and advanced material design. Researchers are particularly interested in its potential as a kinase inhibitor or fluorescence probe, aligning with current trends in targeted therapy and bioimaging technologies.

In recent years, the demand for heterocyclic compounds like 4-5-(3-chloro-4-fluorophenyl)furan-2-yl-3,6-diphenylpyridazine has surged due to their versatility in medicinal chemistry. The presence of both chloro and fluoro groups enhances its binding affinity to biological targets, a feature highly sought after in the development of small-molecule drugs. This compound's furan-pyridazine hybrid structure also contributes to its stability and solubility, addressing common challenges in drug formulation. As the pharmaceutical industry shifts toward personalized medicine, such tailored molecular designs are becoming increasingly valuable.

From a synthetic chemistry perspective, 4-5-(3-chloro-4-fluorophenyl)furan-2-yl-3,6-diphenylpyridazine exemplifies modern cross-coupling strategies. Its synthesis often involves palladium-catalyzed reactions, a hot topic in green chemistry due to efforts to minimize waste and improve atom economy. Researchers are exploring microwave-assisted synthesis and flow chemistry techniques to optimize its production, reflecting broader industry trends toward sustainable manufacturing. These advancements are frequently discussed in forums focusing on organic synthesis optimization and process chemistry.

The photophysical properties of 4-5-(3-chloro-4-fluorophenyl)furan-2-yl-3,6-diphenylpyridazine have sparked interest in materials science. Its conjugated system and electron-withdrawing groups suggest potential for organic electronics, such as OLEDs or sensors. This aligns with growing searches for next-generation optoelectronic materials and energy-efficient displays. Computational studies using density functional theory (DFT) are being employed to predict its charge transport characteristics, a methodology gaining traction in computational chemistry communities.

Analytical characterization of CAS No. 899993-60-3 typically involves advanced techniques like NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods are crucial for verifying its purity and structure—a concern frequently raised in quality control discussions. The compound's chromatographic behavior is also studied to develop efficient HPLC purification protocols, addressing common challenges in compound isolation that researchers often query in scientific databases.

In biological studies, preliminary research suggests 4-5-(3-chloro-4-fluorophenyl)furan-2-yl-3,6-diphenylpyridazine may interact with enzyme active sites through its halogen bonding capabilities. This mechanism is particularly relevant to fragment-based drug design, a trending approach in drug discovery circles. While not yet clinically approved, its structure-activity relationships (SAR) are being mapped to guide future lead optimization efforts—a process heavily documented in medicinal chemistry literature.

The stability profile of 4-5-(3-chloro-4-fluorophenyl)furan-2-yl-3,6-diphenylpyridazine under various pH conditions and thermal stress is another active research area, responding to industry needs for robust pharmaceutical ingredients. Such studies frequently appear in preformulation research publications and are common search terms among pharmaceutical scientists. The compound's crystallinity and polymorphism tendencies are also investigated, as these properties significantly impact drug bioavailability—a key concern in formulation science.

From a commercial perspective, CAS No. 899993-60-3 is currently available primarily for research purposes, with suppliers emphasizing its high purity grades (>98%). This aligns with market demands for well-characterized reference compounds in academic and industrial labs. Pricing trends reflect its status as a specialty chemical, with discussions often focusing on cost-effective synthesis routes—a frequent topic in chemical procurement decision-making.

Looking ahead, 4-5-(3-chloro-4-fluorophenyl)furan-2-yl-3,6-diphenylpyridazine represents an exciting case study in multidisciplinary chemical research. Its applications span from drug discovery to advanced materials, making it a subject of interest across multiple scientific communities. As analytical techniques and synthetic methodologies continue to advance, this compound will likely remain at the forefront of discussions about structure-based design and functional material development in the coming years.